N-[2-(methylthio)phenyl]-4-(4-morpholinyl)benzamide

• IUPAC Name: N-(2-methylsulfanylphenyl)-4-morpholin-4-ylbenzamide
• InChI: InChI=1S/C18H20N2O2S/c1-23-17-5-3-2-4-16(17)19-18(21)14-6-8-15(9-7-14)20-10-12-22-13-11-20/h2-9H,10-13H2,1H3,(H,19,21)
• InChI Key: HRHHFENUQREQQF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

N-[2-(methylthio)phenyl]-4-(4-morpholinyl)benzamide, also known as NSC 713846 or MMB, is a synthetic compound that has been extensively researched in the field of medicinal chemistry. This compound has shown potential in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of N-[2-(methylthio)phenyl]-4-(4-morpholinyl)benzamide is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes, such as histone deacetylases and topoisomerases, which are involved in cancer cell growth and proliferation. Additionally, this compound has been shown to modulate the expression of certain genes, such as p53 and Bcl-2, which are involved in apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound inhibits the growth of cancer cells, induces apoptosis, and reduces tumor size in animal models. Additionally, this compound has been shown to reduce inflammation and oxidative stress in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(methylthio)phenyl]-4-(4-morpholinyl)benzamide in lab experiments is its ability to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has shown potential in the treatment of inflammation and neurological disorders. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on N-[2-(methylthio)phenyl]-4-(4-morpholinyl)benzamide. One direction is to further investigate the mechanism of action of this compound, particularly its effects on gene expression and enzyme activity. Another direction is to explore the potential of this compound in combination with other drugs for the treatment of cancer and neurological disorders. Additionally, further research is needed to determine the safety and efficacy of this compound in human clinical trials.

Scientific Research Applications

N-[2-(methylthio)phenyl]-4-(4-morpholinyl)benzamide has been extensively researched for its potential in the treatment of cancer. Studies have shown that this compound inhibits the growth of cancer cells, induces apoptosis, and reduces tumor size in animal models. Additionally, this compound has shown potential in the treatment of inflammation and neurological disorders, such as Alzheimer's disease and Parkinson's disease.